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Compound of Interest

Compound Name: Menthyl acetate

CAS No.: 20777-36-0

Cat. No.: B7771268

Get Quote

Welcome to your definitive resource for the safe handling of Menthyl acetate in a laboratory

setting. This guide is designed for researchers, scientists, and drug development professionals

who demand technical accuracy and practical, field-tested insights. Our goal is to provide you

with the essential knowledge to not only ensure your safety but also to foster a culture of

proactive risk management within your laboratory. We will delve into the causality behind each

recommendation, empowering you to make informed decisions beyond simply following a

checklist.

Understanding the Hazard Profile of Menthyl Acetate
Menthyl acetate (CAS No. 2623-23-6) is a combustible liquid with a characteristic minty odor.

[1] While it is considered to have low acute toxicity, direct contact can cause mild skin and eye

irritation.[2] Inhalation of vapors may lead to respiratory irritation.[3] A thorough understanding

of its properties is the foundation of a robust safety protocol.
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Property Value Source

CAS Number 2623-23-6 [1]

Molecular Formula C₁₂H₂₂O₂ [1]

Molecular Weight 198.30 g/mol [1]

Appearance Colorless to pale yellow liquid [4]

Flash Point
Approximately 87°C to 92.2°C

(closed cup)
[2][4]

Boiling Point Approximately 229-230°C

It is crucial to distinguish Menthyl acetate from Methyl acetate (CAS No. 79-20-9), as their

hazard profiles and occupational exposure limits differ significantly. This guide pertains

exclusively to Menthyl acetate.

Occupational Exposure Limits: A Case of Undefined
Thresholds
A critical aspect of chemical safety is adherence to established Occupational Exposure Limits

(OELs). However, for Menthyl acetate, both the Occupational Safety and Health Administration

(OSHA) and the American Conference of Governmental Industrial Hygienists (ACGIH) have not

established specific Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs),

respectively.[2][3][5]

This absence of defined limits necessitates a more cautious approach. The principle of "As Low

As Reasonably Practicable" (ALARP) should be rigorously applied. Engineering controls, such

as fume hoods and local exhaust ventilation, are the primary means of minimizing inhalation

exposure. Personal protective equipment should be used as a secondary, but essential, line of

defense.

A Step-by-Step Guide to Selecting Personal
Protective Equipment
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The selection of appropriate Personal Protective Equipment (PPE) is a systematic process

based on a thorough risk assessment of the procedures to be performed. The following

workflow provides a logical pathway for determining the necessary level of protection.

PPE Selection Workflow for Menthyl Acetate

Risk Assessment

PPE Selection

Respirator Selection Detail

Start: Handling Menthyl Acetate

Assess Task:
- Quantity

- Temperature
- Potential for splash/aerosol

Eye Protection:
Chemical splash goggles (minimum)

Face shield for large quantities
or splash risk

Hand Protection:
Nitrile gloves (minimum)
Consider double gloving

for extended use

Body Protection:
Laboratory coat

Respiratory Protection:
Required if risk of

significant vapor inhalation exists
(e.g., poor ventilation, heating)

End: Safe Handling Protocol Established

Select NIOSH-approved respirator
with organic vapor (OV) cartridges

Ensure proper fit testing
and user training
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Click to download full resolution via product page

Caption: A workflow for selecting the appropriate PPE when handling Menthyl acetate.

Eye and Face Protection: The First Line of Defense
Given the potential for Menthyl acetate to cause eye irritation, appropriate eye protection is

mandatory.

Minimum Requirement: At a minimum, chemical splash goggles that meet ANSI Z87.1

standards should be worn whenever handling Menthyl acetate.

Enhanced Protection: When handling larger quantities (typically >500 mL) or when there is a

significant risk of splashing (e.g., during heating, agitation, or transfer), a face shield should

be worn in conjunction with chemical splash goggles. This provides a dual layer of protection

for the eyes and face.

Hand Protection: A Matter of Material Integrity
The selection of appropriate gloves is critical to prevent skin contact and potential irritation.

While specific breakthrough time data for Menthyl acetate is not readily available in public

databases, recommendations can be made based on its chemical class (ester) and information

from Safety Data Sheets.

Recommended Material: Nitrile gloves are consistently recommended for handling Menthyl
acetate.[6] They offer good resistance to a range of chemicals and are a suitable choice for

incidental contact.

Glove Thickness: For tasks with a higher risk of splash or more prolonged handling, a thicker

nitrile glove (e.g., >5 mil) is advisable.

Inspection and Replacement: Always inspect gloves for any signs of degradation, such as

discoloration, swelling, or tearing, before and during use. If contact with Menthyl acetate
occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair.

Double Gloving: For extended procedures or when handling larger volumes, consider double

gloving to provide an additional layer of protection and to allow for the safe removal of the

outer glove if contamination occurs.
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Glove Material
Recommendation for
Menthyl Acetate

Rationale

Nitrile Recommended

Generally good chemical

resistance for incidental

contact.

Latex Not Recommended
Prone to degradation with

many organic solvents.

Vinyl Not Recommended
Poor resistance to most

organic solvents.

Body Protection: Shielding from Splashes and Spills
A standard laboratory coat should be worn to protect against accidental splashes and spills.

Ensure the coat is fully buttoned and the sleeves are of an appropriate length to cover the

arms. For tasks with a high risk of significant splashing, a chemically resistant apron worn over

the lab coat is recommended.

Respiratory Protection: When Engineering Controls Are
Not Enough
In most laboratory settings with adequate ventilation (e.g., a certified chemical fume hood),

respiratory protection should not be necessary for handling Menthyl acetate at ambient

temperatures. However, in situations where engineering controls are insufficient or not

available, or when there is a potential for significant vapor generation (e.g., heating, large

surface area exposure), respiratory protection is required.

Respirator Type: A NIOSH-approved air-purifying respirator equipped with organic vapor

(OV) cartridges is the appropriate choice.

Fit and Maintenance: A proper fit is essential for the respirator to be effective. A qualitative or

quantitative fit test must be performed for all users of tight-fitting respirators. Additionally, a

user seal check should be performed each time the respirator is donned. Cartridges should

be replaced on a schedule determined by your institution's respiratory protection program or

when the user detects breakthrough.
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Emergency Procedures: Preparedness is
Paramount
In the event of an accidental exposure or spill, a swift and informed response is crucial.

Exposure Route First Aid Measures Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.

Seek medical attention if

irritation persists.

[7][8]

Skin Contact

Remove contaminated clothing

and wash the affected area

thoroughly with soap and

water. Seek medical attention

if irritation develops or persists.

[7]

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. If breathing

has stopped, provide artificial

respiration. Seek immediate

medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water

and seek immediate medical

attention.

[6]

Spill Response:

Evacuate and Alert: Evacuate non-essential personnel from the immediate spill area and

alert others in the vicinity.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE as

outlined in this guide, including respiratory protection if necessary.

Contain and Absorb: For small spills, contain the liquid with an inert absorbent material such

as vermiculite, sand, or a commercial sorbent. Do not use combustible materials like

sawdust.

Collect and Dispose: Carefully collect the absorbed material into a designated, labeled

hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Responsible Stewardship
Menthyl acetate and any materials contaminated with it must be disposed of as hazardous

waste.

Waste Collection: Collect all Menthyl acetate waste, including contaminated gloves,

absorbent materials, and empty containers, in a clearly labeled, sealed, and compatible

hazardous waste container.

Segregation: Do not mix Menthyl acetate waste with other waste streams unless specifically

permitted by your institution's hazardous waste management plan.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name, "Menthyl acetate."

Storage: Store the waste container in a designated satellite accumulation area that is secure

and has secondary containment.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) department or a licensed hazardous waste

disposal contractor.[7][9][10]

By adhering to these detailed procedures and understanding the rationale behind them, you

can confidently and safely handle Menthyl acetate in your laboratory, contributing to a secure

and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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